Cas no 2228050-22-2 (Ethyl (Z)-2-Chloro-2-(2-(2-methoxyphenyl)hydrazineylidene)acetate)

• Product Name: Ethyl (Z)-2-Chloro-2-(2-(2-methoxyphenyl)hydrazineylidene)acetate
• CAS No: 2228050-22-2
• MF: C₁₁H₁₃ClN₂O₃
• MW: 256.69
• CID: 4879565
• Update Time: 2025-06-09

Ethyl (Z)-2-Chloro-2-(2-(2-methoxyphenyl)hydrazineylidene)acetate Chemical and Physical Properties

Names and Identifiers

• Acetic acid, 2-chloro-2-[2-(2-methoxyphenyl)hydrazinylidene]-, ethyl ester, (2Z)-
• Ethyl (Z)-2-chloro-2-(2-(2-methoxyphenyl)hydrazono)acetate
• Ethyl (Z)-2-Chloro-2-(2-(2-methoxyphenyl)hydrazineylidene)acetate

• Inchi： 1S/C11H13ClN2O3/c1-3-17-11(15)10(12)14-13-8-6-4-5-7-9(8)16-2/h4-7,13H,3H2,1-2H3/b14-10-
• InChI Key： QDCITVVCZQZNDM-UVTDQMKNSA-N
• SMILES： C(OCC)(=O)/C(/Cl)=N/NC1=CC=CC=C1OC

Additional information on Ethyl (Z)-2-Chloro-2-(2-(2-methoxyphenyl)hydrazineylidene)acetate

Ethyl (Z)-2-Chloro-2-(2-(2-methoxyphenyl)hydrazineylidene)acetate (CAS No. 2228050-22-2): A Comprehensive Overview

Ethyl (Z)-2-Chloro-2-(2-(2-methoxyphenyl)hydrazineylidene)acetate, identified by its CAS number 2228050-22-2, is a compound of significant interest in the field of pharmaceutical chemistry. This compound belongs to a class of molecules that exhibit potential biological activity, making it a subject of extensive research and development. The structure of Ethyl (Z)-2-Chloro-2-(2-(2-methoxyphenyl)hydrazineylidene)acetate features a unique combination of functional groups, including a chloro substituent and an hydrazineylidene moiety, which contribute to its distinct chemical properties and reactivity.

The compound's molecular formula and connectivity play a crucial role in determining its pharmacological profile. The presence of the Z-configuration indicates a specific spatial arrangement of atoms, which can influence its interaction with biological targets. This aspect is particularly important in drug design, where the three-dimensional structure of a molecule often dictates its efficacy and selectivity. Ethyl (Z)-2-Chloro-2-(2-(2-methoxyphenyl)hydrazineylidene)acetate's structure suggests that it may possess properties suitable for further exploration in medicinal chemistry.

In recent years, there has been growing interest in the development of novel heterocyclic compounds due to their diverse biological activities. The methoxyphenyl group in Ethyl (Z)-2-Chloro-2-(2-(2-methoxyphenyl)hydrazineylidene)acetate is one such moiety that has been extensively studied for its potential pharmacological effects. Methoxyphenyl derivatives are known to exhibit various biological activities, including anti-inflammatory, antimicrobial, and antioxidant properties. The incorporation of this group into the molecular framework of Ethyl (Z)-2-Chloro-2-(2-(2-methoxyphenyl)hydrazineylidene)acetate may contribute to its overall biological activity profile.

The hydrazineylidene component of this compound is another key feature that warrants attention. Hydrazine derivatives have been explored for their potential therapeutic applications in various diseases. The hydrazineylidene moiety can participate in hydrogen bonding interactions, which are crucial for the binding affinity of drug molecules to their biological targets. This feature makes Ethyl (Z)-2-Chloro-2-(2-(2-methoxyphenyl)hydrazineylidene)acetate a promising candidate for further investigation in drug discovery.

Recent studies have highlighted the importance of understanding the structural and functional relationships in drug design. Computational methods, such as molecular modeling and quantum mechanics simulations, have been employed to predict the behavior of Ethyl (Z)-2-Chloro-2-(2-(2-methoxyphenyl)hydrazineylidene)acetate in different environments. These studies have provided valuable insights into the compound's reactivity and potential interactions with biological targets. Such information is crucial for optimizing the compound's pharmacological properties and developing new therapeutic agents.

The synthesis of Ethyl (Z)-2-Chloro-2-(2-(2-methoxyphenyl)hydrazineylidene)acetate involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The synthesis typically involves the condensation of appropriate precursors under controlled conditions to form the desired product. Advances in synthetic methodologies have enabled chemists to produce complex molecules with greater efficiency and precision. These advancements have also facilitated the exploration of novel synthetic routes for Ethyl (Z)-2-Chloro-2-(2-(2-methoxyphenyl)hydrazineylidene)acetate, potentially leading to improved production processes.

In conclusion, Ethyl (Z)-Chloro-Z-( Hydrazine) ylidene) Aцетат, with its CAS number 2228050-22-  , represents a fascinating compound with significant potential in pharmaceutical research. Its unique structural features and reported biological activities make it an attractive candidate for further investigation. As our understanding of chemical biology continues to evolve, compounds like Ethyl (Z)-Chloro-Z-( Methoxyphenyldihydrazinylethylenediimide)) Aцетат (CAS No. 2228050  ) will undoubtedly play a crucial role in the development of new therapeutic agents.